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Compound of Interest

Compound Name: Windorphen

Cat. No.: B10823019

Essential Safety and Handling Guide for
Windorphen

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of
Windorphen, a selective Wnt/[3-catenin signaling inhibitor. The following procedural guidance
is designed to ensure the safe use of this compound in a laboratory setting, covering personal
protective equipment, operational protocols, and disposal plans.

Chemical and Physical Data

Windorphen is a small molecule inhibitor used in biochemical research. A summary of its key
guantitative properties is provided below for quick reference.
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Property Value Source
CAS Number 19881-70-0 [11[2][3][4]
Molecular Formula C17H15ClO3 [4]
Molecular Weight 302.75 g/mol [4]
Appearance White to beige powder [4]
Solubility DMS?: 5 mg/mL (requires 4]
warming)
Storage Temperature -20°C [4]

Hazard Identification and Personal Protective
Equipment (PPE)

As with many novel research chemicals, the full toxicological properties of Windorphen have
not been extensively documented. Therefore, it must be handled as a potentially hazardous
substance. The primary risks include inhalation of the powder and exposure to skin and eyes.
Adherence to the following PPE guidelines is mandatory.

Hazard Class ] ] Hazard Statement
Pictogram Signal Word

(Assumed) (Assumed)

Acute Toxicity, Oral GHSO07 (Exclamation ] H302: Harmful if
Warning

(Category 4) Mark) swallowed.

Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning o

(Category 2) Mark) irritation.

Eye Irritation GHSO07 (Exclamation ] H319: Causes serious
Warning S

(Category 2A) Mark) eye irritation.

Specific Target Organ

Toxicity — Single GHSO07 (Exclamation ] H335: May cause
Warning ) o

Exposure (Category Mark) respiratory irritation.

3)
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Required Personal Protective Equipment:

PPE Category Item Specifications and Use

Must provide a complete seal
Eye/Face Protection Safety Goggles around the eyes to protect
from dust and splashes.[5][6]

Inspect for tears before use.
Remove and replace

Skin Protection Nitrile Gloves ) ) ) )
immediately if contaminated.[5]

[6]

Must be worn fully buttoned to
Laboratory Coat protect skin and personal
clothing.[6][7]

All handling of solid
) ) Not Required with Engineering ~ Windorphen must be
Respiratory Protection o "
Controls conducted within a certified

chemical fume hood.

Operational Plan: From Receipt to Storage

This section outlines the standard operating procedure for safely handling Windorphen, from
initial receipt to the preparation of stock solutions.

Step-by-Step Protocol:

e Receiving and Initial Storage: Upon receipt, verify the container is intact. Store the
compound in its original, light-protected packaging at -20°C.

o Preparation of Workspace: Before handling, decontaminate the work surface within a
chemical fume hood. Gather all necessary materials, including spatulas, weigh boats,
solvent (e.g., DMSO), and appropriately labeled vials.

e Donning PPE: Put on a lab coat, safety goggles, and nitrile gloves.
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e Weighing the Compound: Inside the fume hood, carefully weigh the desired amount of
Windorphen powder. Handle with care to avoid creating airborne dust.

e Solubilization: Add the appropriate volume of DMSO to the solid compound. Gentle warming
and vortexing may be necessary to achieve full dissolution.

e Labeling and Storage: Clearly label the vial containing the Windorphen solution with the
compound name, concentration, solvent, date, and your initials. Store the stock solution at
-20°C, protected from light.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Incident Emergency Protocol

Immediately flush the affected area with large
Skin Contact amounts of water for at least 15 minutes.

Remove any contaminated clothing.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek prompt medical attention.

Move the individual to fresh air. If breathing
Inhalation becomes difficult, seek immediate medical

attention.

Do NOT induce vomiting. Rinse the mouth with

Ingestion ) ) ] )
water and seek immediate medical attention.
For a small spill, absorb the material with an
Spil inert absorbent (e.g., vermiculite). Collect the
pi

contaminated material into a sealed container

for hazardous waste disposal.

Disposal Plan
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All waste materials contaminated with Windorphen must be disposed of as hazardous

chemical waste according to institutional and local regulations.

Waste Stream

Disposal Method

Solid Windorphen Waste

Collect in a clearly labeled, sealed container

designated for hazardous chemical waste.

Liquid Windorphen Waste (Solutions)

Collect in a labeled, sealed container
designated for hazardous solvent waste. Do not

pour down the drain.

Contaminated Disposables (e.g., gloves, pipette

tips)

Place in a sealed, labeled bag and dispose of in

the solid hazardous chemical waste stream.

Contaminated Glassware

Rinse with a suitable solvent (e.g., ethanol or
acetone), and collect the rinsate as hazardous
liquid waste. The cleaned glassware can then

be washed normally.

Visualized Experimental Workflow

The following diagram illustrates the logical flow for the safe handling and preparation of a

Windorphen stock solution.
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Caption: Logical workflow for safe Windorphen handling and solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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